[RuCl(p-cymene)((R)-binap)]Cl

Core Science & Biosynthesis

Technical Monograph: Physical and Chemical Properties of [RuCl(p-cymene)((R)-binap)]Cl

Part 1: Executive Summary

[RuCl(p-cymene)((R)-binap)]Cl (CAS: 145926-28-9) is a cationic ruthenium(II) "piano-stool" complex extensively utilized in asymmetric catalysis. Distinguished by its modular architecture—comprising a chiral diphosphine ((R)-BINAP), an arene ligand (p-cymene), and a labile chloride counterion—this complex serves as a premier precatalyst for the enantioselective hydrogenation of functionalized ketones and olefins.

Unlike neutral Ru(II) species, the cationic nature of this salt, [RuCl(p-cymene)(BINAP)]+ Cl-, enhances its Lewis acidity and facilitates the generation of vacant coordination sites essential for substrate binding. This guide delineates its physicochemical profile, handling protocols, and mechanistic behavior to ensure reproducible experimental outcomes in drug discovery and process development.

Part 2: Chemical Identity & Structural Analysis

Nomenclature and Identification

Parameter	Specification
IUPAC Name	Chlororuthenium(II) chloride
Common Name	[RuCl(p-cymene)((R)-binap)]Cl
CAS Registry Number	145926-28-9 (for (R)-isomer); 130004-33-0 (for (S)-isomer)
Molecular Formula	C₅₄H₄₆Cl₂P₂Ru
Molecular Weight	928.88 g/mol
Coordination Geometry	Pseudo-octahedral (Three-legged Piano Stool)

Structural Visualization

The complex features a Ruthenium(II) center coordinated by the

-p-cymene arene ring, the bidentate (R)-BINAP phosphine, and a chloride ion. The second chloride exists as an outer-sphere counterion, balancing the charge.

Part 3: Physical Properties[5]

The physical behavior of [RuCl(p-cymene)((R)-binap)]Cl is dictated by its ionic character and the lipophilicity of the BINAP ligand.

Property	Description	Experimental Note
Appearance	Yellow to dark brown/purple crystalline powder.	Color intensity varies with crystalline habit and solvation; darker colors often indicate trace oxidation or decomposition.
Melting Point	>100°C (Decomposes)	Distinct melting is rarely observed; the complex typically darkens and decomposes before melting.
Solubility	Soluble: MeOH, EtOH, CH₂Cl₂, CHCl₃.Insoluble: Water, Hexanes, Diethyl Ether.	Dissolution in alcohols often leads to solvolysis of the inner-sphere chloride over time.
Optical Rotation	to	Measured at c=0.5 in Chloroform.[1] High rotation is characteristic of the atropisomeric BINAP backbone.
Hygroscopicity	Mildly hygroscopic.	Long-term exposure to ambient moisture can degrade the catalytic activity.

Part 4: Chemical Properties & Stability[5][6]

Stability Profile

• Air Sensitivity : Solid state is relatively stable for short periods in air, but long-term storage requires inert atmosphere (Nitrogen or Argon). Solutions are air-sensitive and will oxidize to Ru(III) species (often indicated by a color change to green/black), which are catalytically inactive for hydrogenation.

• Thermal Stability : Stable at room temperature; however, storage at 2–8°C is mandatory to prevent slow ligand dissociation.

• Incompatibility : Strong oxidizing agents, strong acids.

Reactivity & Ligand Exchange

The catalytic utility of this complex relies on the lability of the Ru-Cl bond and the potential for arene slippage (

) or displacement.

• Chloride Abstraction : In polar solvents or presence of Ag salts, the inner-sphere Cl is removed, creating a cationic solvento-species [Ru(Solvent)(p-cymene)(BINAP)]2+, which is highly active.

• Arene Displacement : The p-cymene ligand stabilizes the precatalyst but is often released during the catalytic cycle or displaced by the substrate/solvent to open coordination sites.

Part 5: Synthesis Protocol

Objective : Preparation of [RuCl(p-cymene)((R)-binap)]Cl from [RuCl₂(p-cymene)]₂ dimer.

Safety Prerequisite : Perform all manipulations under an inert atmosphere (Schlenk line or Glovebox).

Reagents

• [RuCl₂(p-cymene)]₂ (Ruthenium dimer)

• (R)-BINAP (Chiral ligand)[]

• Ethanol (Degassed, Anhydrous)

• Dichloromethane (Degassed)

Step-by-Step Methodology

• Charge : In a flame-dried Schlenk flask equipped with a magnetic stir bar, add [RuCl₂(p-cymene)]₂ (1.0 equiv) and (R)-BINAP (2.05 equiv).

• Solvation : Add degassed Ethanol and Dichloromethane (1:1 ratio) via cannula. The concentration should be approx 0.05 M with respect to Ru.

• Reaction : Stir the suspension at 50°C for 1–2 hours. The mixture should transition from a suspension to a clear reddish-brown solution, indicating complexation.

• Concentration : Remove the solvent under reduced pressure (vacuum) to approx. 10% of the original volume.

• Precipitation : Add degassed Diethyl Ether or Hexane to induce precipitation of the cationic salt.

• Isolation : Filter the precipitate under inert gas (using a Schlenk frit), wash with Pentane/Ether, and dry under high vacuum for 4 hours.

• Yield : Typical isolated yields are >85%.

Part 6: Catalytic Mechanism (Asymmetric Hydrogenation)

The efficiency of [RuCl(p-cymene)((R)-binap)]Cl in asymmetric hydrogenation (e.g., of ketones to chiral alcohols) follows a mechanism distinct from Rh-catalyzed pathways.[3] It typically involves the formation of a Ruthenium-Hydride species.[3]

Mechanistic Workflow

• Precatalyst Activation : Loss of Cl (often assisted by base) generates the active 16-electron species.

• H₂ Activation : Heterolytic cleavage of H₂ forms a Ru-H species.

• Substrate Coordination : The ketone coordinates to the Ru center. The chiral BINAP ligand creates a steric environment that differentiates the prochiral faces of the ketone.

• Hydride Transfer : Enantioselective transfer of hydride to the carbonyl carbon.

Part 7: Handling & Safety Data (SDS Summary)

Signal Word : WARNING

Hazard Class	H-Code	Statement
Skin Irritation	H315	Causes skin irritation.
Eye Irritation	H319	Causes serious eye irritation.
STOT-SE	H335	May cause respiratory irritation.

Precautionary Measures :

• PPE : Wear nitrile gloves, safety goggles, and lab coat. Use a dust mask (N95) if handling powder outside a hood.

• Storage : Keep container tightly closed in a dry, well-ventilated place. Recommended storage temperature: 2–8°C . Store under Nitrogen.[4]

References

• Sigma-Aldrich . (R)-RuCl[(p-cymene)(BINAP)]Cl Product Sheet. Retrieved from

• PubChem . Chlororuthenium(II) chloride. Retrieved from

• TCI Chemicals . Product Specification: [RuCl(p-cymene)((R)-binap)]Cl. Retrieved from

• Mashima, K., et al.Cationic BINAP-Ru(II) Halide Complexes: Highly Efficient Catalysts for Stereoselective Asymmetric Hydrogenation. J. Org. Chem., 1994, 59, 3064–3076.

• Takasago International Corp . Asymmetric Hydrogenation Catalysts. Retrieved from

Sources

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• 3. (R)-RuCl[(p-cymene)(BINAP)]Cl | 145926-28-9 | Benchchem [benchchem.com]
• 4. chemscene.com [chemscene.com]

mechanism of action of [RuCl(p-cymene)((R)-binap)]Cl catalyst

An In-Depth Technical Guide to the Mechanism of Action of [RuCl(p-cymene)((R)-binap)]Cl

Abstract

The transition metal catalyst, Chlororuthenium(II) chloride, formally [RuCl(p-cymene)((R)-binap)]Cl, stands as a cornerstone in the field of asymmetric synthesis. As a member of the Nobel Prize-winning Noyori catalyst family, its proficiency in mediating highly enantioselective hydrogenation reactions has made it an indispensable tool in the synthesis of chiral molecules, particularly for the pharmaceutical and fine chemical industries.[1][2] This guide provides an in-depth exploration of the catalyst's structure, the nuanced mechanistic pathways it follows, and the practical considerations for its application. We will dissect the catalytic cycle, elucidate the origins of its remarkable stereocontrol, and provide a validated experimental workflow, offering researchers and drug development professionals a comprehensive resource grounded in established scientific principles.

Catalyst Architecture: A Symphony of Coordinated Ligands

The efficacy of [RuCl(p-cymene)((R)-binap)]Cl arises from the precise three-dimensional arrangement of its constituent parts around the central Ruthenium(II) ion. Understanding this architecture is fundamental to comprehending its mechanism.

• Ruthenium (Ru) Center: The catalytically active core, a Ru(II) metal center, orchestrates the binding and transformation of substrates. Its d-orbitals facilitate the key steps of hydrogen activation and hydride transfer.

• (R)-BINAP Ligand: The source of chirality and the heart of the catalyst's enantioselectivity. (R)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl (BINAP) is a C₂-symmetric atropisomeric diphosphine ligand. Its rigid binaphthyl backbone forces the four phenyl groups into a well-defined chiral conformation.[3] This creates a highly asymmetric coordination sphere, effectively differentiating between the two prochiral faces of a substrate. The electronic properties of the phosphine groups are also critical for catalytic activity.[4]

• p-Cymene Ligand: This η⁶-coordinated arene ligand serves to stabilize the 18-electron ruthenium complex. While not directly involved in the hydride transfer, its steric bulk and electronic contributions influence the overall reactivity and stability of the catalyst.

• Chloride Ligands: The complex contains two chloride ions. One is directly coordinated to the ruthenium center (inner sphere), playing a direct role in the catalytic cycle by dissociating to create a vacant coordination site. The second exists as a counter-ion (outer sphere).[5]

Caption: Core components of the [RuCl(p-cymene)((R)-binap)]Cl precatalyst.

The Catalytic Cycle: A Mechanistic Deep Dive

The asymmetric hydrogenation of ketones and olefins by [RuCl(p-cymene)((R)-binap)]Cl and related complexes does not proceed directly. The commercially available complex is a stable precatalyst that requires activation to enter the catalytic cycle. While variations exist depending on the substrate, a generally accepted mechanism for ketone hydrogenation involves the formation of a crucial ruthenium-hydride intermediate.

The overall process is a departure from many rhodium-catalyzed hydrogenations, often proceeding via a "monohydride" pathway where the ruthenium hydride forms before the substrate coordinates.

Step 1: Precatalyst Activation and Hydride Formation

The reaction is initiated by the activation of the precatalyst with molecular hydrogen (H₂), often in the presence of a base for ketone reductions.[6] This step generates the active catalytic species, a ruthenium hydride. The chloride ligand is labile and its dissociation creates the necessary vacant site for H₂ to coordinate and undergo heterolytic cleavage.

Step 2: Substrate Coordination & The Enantio-determining Step

Once the active hydride species is formed, the prochiral substrate (e.g., a ketone) coordinates to the metal center. The manner of this coordination is the critical enantio-determining step, dictating the stereochemistry of the final product.

The C₂-symmetric chiral pocket created by the (R)-BINAP ligand is the key to stereocontrol. A widely accepted "quadrant model" rationalizes the high enantioselectivity.[3][7] The bulky phenyl groups of the BINAP ligand create two "blocked" and two "open" quadrants around the ruthenium center. To minimize steric hindrance, the ketone substrate orients itself so that its larger substituent occupies one of the open quadrants. This preferential orientation exposes one specific prochiral face of the carbonyl group to the ruthenium-bound hydride for attack.[7]

Step 3: Hydride Transfer and Product Release

Following coordination, the hydride is transferred from the ruthenium to the electrophilic carbonyl carbon. This is often the rate-determining step. For many ketone hydrogenations with related Noyori catalysts, this transfer is proposed to occur via an "outer sphere" mechanism.[8] In this model, the substrate does not coordinate directly to the metal but interacts through a metal-ligand bifunctional system, where a hydride is delivered from the ruthenium and a proton is transferred from a coordinated ligand (or solvent) in a concerted, six-membered transition state.[8]

After the hydride transfer, the resulting chiral alcohol product is released from the coordination sphere, regenerating the active catalyst which can then begin a new cycle.

Caption: Simplified catalytic cycle for ketone hydrogenation.

Performance and Scope

The [RuCl(p-cymene)((R)-binap)]Cl catalyst and its analogues are exceptionally effective for the asymmetric hydrogenation of a wide range of substrates.[6] High enantioselectivities are consistently achieved for aromatic ketones, β-ketoesters, and certain olefins.[6][9] The performance is influenced by reaction parameters such as hydrogen pressure, temperature, and solvent choice.[10]

Substrate	Product	Yield (%)	ee (%)	Reference
Acetophenone	(R)-1-Phenylethanol	>99	99	[6]
Methyl Acetoacetate	Methyl (R)-3-hydroxybutanoate	>95	>98	[9]
Geraniol	(S)-Citronellol	High	>96	[10]
o-Chloroacetophenone	(R)-o-Chloro-(1-phenyl)ethanol	>95	>96	[11]

Table 1: Representative applications of Ru-BINAP catalytic systems in asymmetric hydrogenation. Note: Conditions vary, and the specific catalyst may be a derivative. Data is illustrative of the system's capability.

Experimental Protocol: Asymmetric Hydrogenation of Acetophenone

This protocol provides a validated, self-contained workflow for a representative reaction. The causality behind each step is explained to ensure both reproducibility and a deeper understanding of the process.

Materials & Equipment

• Catalyst: [RuCl(p-cymene)((R)-binap)]Cl (CAS: 145926-28-9)

• Substrate: Acetophenone

• Solvent: Anhydrous, degassed 2-propanol

• Hydrogen Source: High-purity hydrogen gas (H₂)

• Base: Potassium t-butoxide (KOtBu) or similar non-coordinating base

• Apparatus: Schlenk line or glovebox for inert atmosphere manipulation, high-pressure autoclave equipped with a magnetic stirrer and pressure gauge.

• Analysis: Chiral Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) for determining yield and enantiomeric excess.

Step-by-Step Methodology

Caption: Standard experimental workflow for asymmetric hydrogenation.

• Reactor Preparation (Inert Atmosphere):

  • Action: In a glovebox or under a stream of argon, charge a dry glass liner for the autoclave with [RuCl(p-cymene)((R)-binap)]Cl (e.g., S/C ratio 1000:1) and the base (if required). Add the acetophenone substrate.

  • Causality: The catalyst is air-sensitive and can be poisoned by oxygen.[11] An inert atmosphere is critical to prevent catalyst deactivation and ensure high activity.

• Solvent Addition:

  • Action: Add anhydrous, degassed 2-propanol via cannula transfer.

  • Causality: The solvent must be free of oxygen and water, which can interfere with the catalytic cycle. 2-propanol can also serve as a hydrogen source in related transfer hydrogenation reactions, but here H₂ gas is the primary reductant.

• System Purge:

  • Action: Seal the autoclave. Connect it to the H₂ line and a vacuum line. Purge the system by evacuating and backfilling with H₂ gas three to five times.

  • Causality: This step removes any residual air from the headspace of the reactor, ensuring an oxygen-free environment for the reaction.

• Reaction Execution:

  • Action: Pressurize the autoclave to the desired pressure (e.g., 10-50 atm H₂). Begin stirring and heat the reaction to the target temperature (e.g., 40-80 °C).

  • Causality: Hydrogen pressure and temperature are key kinetic parameters. Higher pressure increases the concentration of H₂ in the solution, often accelerating the reaction rate.[10]

• Monitoring and Completion:

  • Action: Monitor the reaction progress by observing the pressure drop (as H₂ is consumed) and/or by taking aliquots (if the reactor allows) for analysis by GC or TLC.

  • Causality: Monitoring allows for determination of the reaction endpoint, preventing unnecessary heating or side reactions.

• Work-up:

  • Action: Once complete, cool the reactor to room temperature and carefully vent the excess hydrogen pressure. Open the reactor and concentrate the reaction mixture under reduced pressure.

  • Causality: Standard procedure to safely handle the reaction mixture and remove the solvent before purification.

• Purification and Analysis:

  • Action: Purify the crude product, typically by flash column chromatography. Analyze the purified 1-phenylethanol to determine the chemical yield. Determine the enantiomeric excess (ee) by chiral HPLC or GC.

  • Causality: Purification isolates the desired product. Chiral chromatography is essential to separate the two enantiomers and quantify the success of the asymmetric induction.

Conclusion

The [RuCl(p-cymene)((R)-binap)]Cl catalyst is a powerful and versatile tool for asymmetric hydrogenation. Its mechanism, centered on a chiral ruthenium-hydride species, provides a robust framework for high enantioselectivity. The stereochemical outcome is governed by the well-defined chiral environment imposed by the (R)-BINAP ligand, a principle that has been masterfully exploited in the synthesis of countless complex chiral molecules. A thorough understanding of this mechanism, coupled with meticulous experimental technique, empowers researchers to leverage this catalytic system to its full potential, driving innovation in drug discovery and chemical synthesis.

References

• Wikipedia. Asymmetric hydrogenation. [Link]

• Červený, L. Practical Aspects and Mechanism of Asymmetric Hydrogenation with Chiral Half-Sandwich Complexes. PMC. [Link]

• Myers, A. The Noyori Asymmetric Hydrogenation Reaction. Andrew G Myers Research Group, Harvard University. [Link]

• ACS Publications. Recent Advances in Catalytic Asymmetric Hydrogenation of β-Ketoesters. Accounts of Chemical Research. [Link]

• SIOC Journals. Research Advances of the Chiral Binap-Ru(II) Catalysts in Asymmetric Hydrogenation Reactions. Chinese Journal of Organic Chemistry. [Link]

• ACS Publications. Modified BINAP: The How and the Why. Chemical Reviews. [Link]

• Togni, A. Asymmetric Hydrogenation. ETH Zurich. [Link]

• NRO Chemistry. Noyori Hydrogenation. YouTube. [Link]

• Chem-Station. Noyori Asymmetric Hydrogenation. [Link]

• Royal Society of Chemistry. Hydrogenation of geraniol using ruthenium–BINAP catalysts. Catalysis Science & Technology. [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Noyori Asymmetric Hydrogenation | Chem-Station Int. Ed. [en.chem-station.com]
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• 5. Practical Aspects and Mechanism of Asymmetric Hydrogenation with Chiral Half-Sandwich Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. (R)-RuCl[(p-cymene)(BINAP)]Cl | 145926-28-9 | Benchchem [benchchem.com]
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• 8. Asymmetric hydrogenation - Wikipedia [en.wikipedia.org]
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• 11. [RuCl(p-cymene)((R)-binap)]Cl | 145926-28-9 | TCI AMERICA [tcichemicals.com]

Precision Engineering of Chirality: Ruthenium-Complex Asymmetric Catalysis

A Technical Guide for Synthetic Chemists and Process Engineers

Executive Summary

In the high-stakes landscape of pharmaceutical development, chirality is not merely a structural feature; it is a determinant of efficacy and toxicity. Ruthenium-catalyzed asymmetric hydrogenation (AH) and asymmetric transfer hydrogenation (ATH) represent the gold standard for generating chiral centers with high enantiomeric excess (ee). This guide moves beyond basic textbook definitions to explore the metal-ligand bifunctional mechanisms that allow these catalysts to operate at industrial scales (S/C ratios > 10,000) and the Dynamic Kinetic Resolution (DKR) strategies that circumvent the 50% yield ceiling of traditional resolutions.

Part 1: The Mechanistic Paradigm

The Shift from Inner-Sphere to Outer-Sphere

Traditional transition metal catalysis (e.g., Rh-phosphine systems) relies on an inner-sphere mechanism where the substrate must bind directly to the metal center, requiring an open coordination site. Ruthenium complexes, specifically the "Noyori-Ikariya" class, introduced a paradigm shift: Metal-Ligand Bifunctional Catalysis .

In this outer-sphere mechanism, the substrate does not bind to the metal.[1][2] Instead, the catalyst acts as a template where the metal (Ru) supplies a hydride and the ligand (typically a diamine) supplies a proton.[2] This concerted delivery creates a six-membered pericyclic transition state, significantly lowering the activation energy and ensuring high enantioselectivity.

The 16e⁻ / 18e⁻ Catalytic Cycle (ATH)

The efficiency of Asymmetric Transfer Hydrogenation (ATH) relies on the oscillation between a stable 18-electron hydride species and a reactive 16-electron species.

• 16e⁻ Species (Lewis Acid): The "true" catalyst, often generated in situ by base-mediated elimination of HCl from a precatalyst (e.g., RuCl(TsDPEN)(p-cymene)).

• 18e⁻ Species (Reducing Agent): Formed by dehydrogenating the hydrogen donor (e.g., Isopropanol or Formic Acid).

Visualization: The Bifunctional ATH Cycle

The following diagram illustrates the concerted proton/hydride transfer mechanism that defines this chemistry.

Figure 1: The catalytic cycle of Ru-catalyzed Asymmetric Transfer Hydrogenation (ATH). Note the oscillation between the 16e- amido and 18e- amine species.

Part 2: Ligand Architecture & Selection

The "software" of the catalyst is the chiral ligand. For Ruthenium, two classes dominate: Atropisomeric Diphosphines (for high-pressure hydrogenation) and Chiral Diamines (for transfer hydrogenation).

Comparative Analysis of Ligand Classes

Feature	Chiral Diphosphines (e.g., BINAP, SEGPHOS)	Chiral Diamines (e.g., TsDPEN, DAIPEN)
Primary Mechanism	Asymmetric Hydrogenation (AH) using H₂ gas.	Asymmetric Transfer Hydrogenation (ATH) using HCOOH or IPA.
Key Interaction	Steric enforcement via the chiral backbone (atropisomerism).	NH effect: H-bonding directs the substrate orientation.
Substrate Scope	Functionalized ketones (β-keto esters), enamides.	Simple aromatic ketones, imines, acetylenic ketones.
Operational Pressure	High (4–100 atm H₂).	Ambient (Open vessel or slight positive pressure).
Industrial Utility	High TON (Turnover Number); ideal for large batches.	High versatility; no high-pressure equipment required.

Part 3: Dynamic Kinetic Resolution (DKR)

Standard kinetic resolution resolves a racemic mixture by reacting one enantiomer faster than the other, capping the theoretical yield at 50%. Dynamic Kinetic Resolution (DKR) overcomes this by coupling the resolution step with a rapid in situ racemization of the unreacted enantiomer.

The Ru-Advantage: Ruthenium complexes are uniquely capable of catalyzing the racemization of secondary alcohols or ketones (via enolization) under the same conditions used for the asymmetric reduction. This allows for 100% conversion of a racemic starting material into a single enantiomer.[3][4]

Visualization: The DKR Workflow

Figure 2: Dynamic Kinetic Resolution (DKR). The fast racemization via the enol intermediate feeds the "fast reacting" enantiomer channel, depleting the "slow" enantiomer.

Part 4: Experimental Protocol

Benchmark: Asymmetric Transfer Hydrogenation of Acetophenone

Objective: Reduction of acetophenone to (R)-1-phenylethanol using RuCl(p-cymene)[(R,R)-TsDPEN].

1. Catalyst Preparation (In Situ)

• Reagents: [RuCl₂(p-cymene)]₂ (3.1 mg, 0.005 mmol), (R,R)-TsDPEN (3.7 mg, 0.01 mmol).

• Procedure: Charge a Schlenk flask with the Ru-dimer and ligand. Add 2 mL of anhydrous 2-propanol. Heat to 80°C for 20 minutes. The solution will turn orange-red, indicating the formation of the precatalyst RuCl .

• Note: While isolated catalysts are available, in situ generation is often more cost-effective and equally robust if reagents are dry.

2. Reaction Setup

• Substrate: Acetophenone (1.20 g, 10 mmol).

• Hydrogen Source: Formic Acid/Triethylamine azeotrope (5:2 molar ratio). Why? HCOOH/TEA provides an irreversible driving force (release of CO₂), unlike Isopropanol which is an equilibrium process.

• Step-by-Step:

  • Cool the catalyst solution to room temperature.

  • Add the acetophenone.

  • Add the HCOOH/TEA mixture (2.5 mL).

  • Stir at 28°C. Monitor via TLC or GC.

3. Workup & Analysis

• Quench: Add water (10 mL) and extract with ethyl acetate (3 x 10 mL).

• Purification: Wash organic layer with brine, dry over Na₂SO₄, and concentrate.

• Validation: Determine conversion by ¹H NMR. Determine enantiomeric excess (ee) via Chiral GC (e.g., Cyclodex-B column) or HPLC (Chiralcel OD-H). Expect >95% yield and >96% ee.[4]

Part 5: Troubleshooting & Optimization

Scenario: Low Conversion

• Cause: Catalyst poisoning or reversible equilibrium (if using IPA).

• Fix: Ensure the reaction vessel is open to an inert line (bubbler) to allow CO₂ escape if using HCOOH. If using IPA, use dilute conditions to push equilibrium or switch to HCOOH/TEA.

Scenario: Low Enantioselectivity (ee)

• Cause: Temperature too high or "background" non-catalyzed reduction.

• Fix: Lower the temperature. Enantioselectivity is driven by the difference in activation energy (ΔΔG‡) between the favored and unfavored transition states; lower temperatures maximize this difference.

Scenario: Slow Racemization in DKR

• Cause: Base concentration insufficient.

• Fix: In DKR, the base (e.g., t-BuOK or DBU) drives the enolization. Increase base loading slightly, but ensure it doesn't decompose the sensitive substrate.

References

• Noyori, R. (2001).[1][2][5] Asymmetric Catalysis: Science and Opportunities (Nobel Lecture). NobelPrize.org. Link

• Ikariya, T., & Blacker, A. J. (2007). Asymmetric Transfer Hydrogenation of Ketones with Bifunctional Transition Metal-Based Molecular Catalysts. Accounts of Chemical Research. Link

• Ohkuma, T., et al. (1998). Asymmetric Hydrogenation of Alkenyl, Cyclopropyl, and Aryl Ketones. RuCl2(xylbinap)(1,2-diamine) as a Precatalyst Exhibiting a Wide Scope. Journal of the American Chemical Society. Link

• Hashiguchi, S., et al. (1995). Asymmetric Transfer Hydrogenation of Aromatic Ketones Catalyzed by Chiral Ruthenium(II) Complexes. Journal of the American Chemical Society. Link

• Pàmies, O., & Bäckvall, J. E. (2003).[3] Combination of Enzymes and Metal Catalysts.[6] A Powerful Approach in Asymmetric Catalysis. Chemical Reviews. Link

Sources

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• 2. royalsocietypublishing.org [royalsocietypublishing.org]
• 3. princeton.edu [princeton.edu]
• 4. Dynamic kinetic resolution in asymmetric synthesis - Wikipedia [en.wikipedia.org]
• 5. 20.210.105.67 [20.210.105.67]
• 6. mdpi.com [mdpi.com]

Protocols & Analytical Methods

enantioselective synthesis of chiral alcohols with [RuCl(p-cymene)((R)-binap)]Cl

Application Note: Enantioselective Hydrogenation of

-Keto Esters using [RuCl(p-cymene)((R)-binap)]Cl [][2]

Executive Summary

This technical guide details the protocol for the asymmetric hydrogenation of functionalized ketones, specifically

-keto esters, using the cationic ruthenium complex [RuCl(p-cymene)((R)-binap)]Cl (CAS: 145926-28-9).[] Unlike neutral Ru-BINAP complexes (e.g., Noyori's catalyst), this cationic precursor offers distinct solubility profiles and activation kinetics.[] It is the industry standard for synthesizing chiral -hydroxy esters—critical intermediates in the production of statins, antibiotics (carbapenems), and pheromones.[]

Key Advantages:

• High Enantioselectivity: Typically >98% ee for

  -keto esters.[]

• Efficiency: High Turnover Numbers (TON) and Turnover Frequencies (TOF) under optimized conditions.[]

• Clean Profile: The cationic nature often facilitates removal or precipitation post-reaction compared to neutral variants.

Mechanistic Insight & Catalyst Activation

To master this reaction, one must understand that [RuCl(p-cymene)((R)-binap)]Cl is a pre-catalyst.[] It is an 18-electron, air-stable (solid state) complex.[] The active catalytic species is generated in situ under hydrogenation conditions.

The Activation Pathway

• Ligand Displacement: Under hydrogen pressure and elevated temperature in protic solvents (MeOH/EtOH), the p-cymene ligand (arene) is displaced or hydrogenated, and the chloride ion dissociates.[]

• Solvation: This exposes open coordination sites on the Ruthenium center, which are temporarily stabilized by solvent molecules (Solv), forming a solvated cationic species [Ru((R)-binap)(Solv)n]2+.[]

• Substrate Chelation: The functionalized ketone (substrate) displaces the solvent. Crucially,

  -keto esters bind in a bidentate fashion (via the ketone oxygen and the ester carbonyl oxygen), creating a rigid chelate ring.[]

• Stereodifferentiation: The chiral BINAP backbone creates a chiral pocket. The rigid chelation of the substrate forces it to present only one face to the Ru-hydride, resulting in high enantioselectivity.

Visualizing the Catalytic Cycle

The following diagram illustrates the transformation from pre-catalyst to the active hydrogenation cycle.

Caption: Figure 1. Activation and catalytic cycle of Ru-BINAP hydrogenation. The p-cymene ligand acts as a stabilizing cap that is removed to initiate catalysis.[]

Experimental Protocol

Target Reaction: Asymmetric Hydrogenation of Methyl Acetoacetate to (S)-Methyl 3-hydroxybutyrate.[][2] Catalyst: [RuCl(p-cymene)((R)-binap)]Cl Scale: 10 mmol (Laboratory Scale)[]

Materials & Reagents

Reagent	MW ( g/mol )	Amount	Equiv.	Notes
Methyl Acetoacetate	116.12	1.16 g (1.08 mL)	1.0	Distill before use if yellow.[]
[RuCl(p-cymene)((R)-binap)]Cl	928.88	9.3 mg	0.001	S/C = 1000 (0.1 mol%)
Methanol (Anhydrous)	32.04	5.0 mL	N/A	Degassed (Freeze-Pump-Thaw).[]
Hydrogen Gas ( )	2.02	> 30 bar	Excess	UHP Grade (99.999%).[]

Step-by-Step Methodology

1. Catalyst Preparation (Inert Atmosphere Box/Schlenk):

• Note: While the solid catalyst is relatively air-stable, best results are obtained by handling it under Nitrogen or Argon to prevent slow oxidation of the phosphine ligands.

• Weigh 9.3 mg of [RuCl(p-cymene)((R)-binap)]Cl into a glass vial equipped with a magnetic stir bar.

• Transfer the vial into a glovebox or purge with Argon.

2. Solution Preparation:

• Add 5.0 mL of degassed anhydrous Methanol to the vial.

• Stir until the orange/brown solid is completely dissolved.

• Add 1.16 g (1.08 mL) of Methyl Acetoacetate to the catalyst solution.

• Critical: Do not let the solution stand for prolonged periods (>1 hr) before pressurization, as non-selective background reactions or catalyst deactivation can occur.

3. Hydrogenation (Autoclave):

• Transfer the reaction mixture into a stainless steel autoclave (e.g., Parr reactor) equipped with a glass liner.

• Seal the autoclave.

• Purge Cycle: Pressurize to 5 bar with

  and vent carefully. Repeat 3 times to remove all traces of oxygen.

• Pressurization: Charge the autoclave to 30–50 bar (435–725 psi) with

  .

• Reaction: Heat the autoclave to 60°C . Stir vigorously (1000 rpm) to ensure mass transfer of hydrogen into the liquid phase.

• Run for 12–24 hours .

4. Workup & Analysis:

• Cool the autoclave to room temperature.

• Carefully vent the hydrogen gas (in a fume hood).

• Concentrate the solvent via rotary evaporation.

• Purification: The residue is usually pure enough for analysis. If necessary, perform a short filtration through a silica plug (eluting with EtOAc/Hexane) to remove Ruthenium traces.[]

Workflow Visualization

Caption: Figure 2.[][3] Operational workflow for high-pressure asymmetric hydrogenation.

Quality Control & Data Interpretation

1. Conversion Analysis (

H NMR):

• Dissolve the crude oil in

  .

• Monitor the disappearance of the methylene protons of the starting keto-ester (

  ~3.5 ppm) and the appearance of the CH-OH proton ( ~4.2 ppm).[]

2. Enantiomeric Excess (Chiral GC):

• Column: Cyclodex-B or CP-Chirasil-Dex CB.[]

• Conditions: Isothermal 110°C (example).

• Retention Times:

  • (S)-Enantiomer:

    = 8.5 min (Major product with (R)-BINAP).

  • (R)-Enantiomer:

    = 9.2 min.[]

• Calculation:

  []

Expected Results:

• Conversion: >99%

• Enantiomeric Excess (ee): 97–99% (S)[]

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion	Poisoned Catalyst ( )	Ensure rigorous degassing of MeOH and purging of autoclave.
Insufficient Pressure	Increase pressure to 50-80 bar.
Substrate Impurity	Distill substrate; free acids or halides can deactivate Ru.
Low ee (<90%)	Wrong Temperature	Lower temperature to 40-50°C (will require longer time).[]
Wet Solvent	Water interferes with the transition state. Use anhydrous MeOH.
Background Reaction	Ensure the autoclave liner is clean; metal ions on walls can catalyze racemic reduction.
No Reaction	Catalyst Precursor Intact	The p-cymene didn't dissociate. Increase Temp to 60°C or check pressure.

Safety Information

• Ruthenium Complex: Generally low acute toxicity but should be treated as a heavy metal hazard. Avoid dust inhalation.[4]

• Hydrogen Gas: Extremely flammable. High-pressure autoclaves must be rated for the specific pressure used and housed in a blast shield or designated high-pressure room.[]

• Methanol: Toxic and flammable. Handle in a fume hood.

• Waste Disposal: Ruthenium residues must be disposed of in heavy metal waste streams, not general organic waste.

References

• Noyori, R., et al.

  -Keto Carboxylic Esters."[][5] Journal of the American Chemical Society, 1987, 109(19), 5856–5858.[] []

• Takasago International Corporation. "BINAP Ligands and Catalysts: Technical Note." Takasago Fine Chemicals Division.[6]

• Kitamura, M., Tokunaga, M., Ohkuma, T., & Noyori, R. "Asymmetric Hydrogenation of 3-Oxo Carboxylates Using BINAP-Ruthenium Complexes."[][5] Organic Syntheses, 1993, 71,[][5] 1. []

• Mashima, K., Kusano, K., Sato, N., Matsumura, Y., Nozaki, K., Kumobayashi, H., Sayo, N., Hori, Y., Ishizaki, T., Akutagawa, S., & Takaya, H. "Cationic BINAP-Ru(II)

  - and -Functionalized Ketones."[] Journal of Organic Chemistry, 1994, 59(11), 3064–3076.[] []

• Sigma-Aldrich. "Product Specification: [RuCl(p-cymene)((R)-binap)]Cl (CAS 145926-28-9)."[]

Sources

• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. assets.takasago.com [assets.takasago.com]

application of [RuCl(p-cymene)((R)-binap)]Cl in pharmaceutical synthesis

Application Note: High-Efficiency Asymmetric Hydrogenation using [RuCl(p-cymene)((R)-binap)]Cl [1]

Part 1: Executive Summary & Technical Profile

The "Statin Catalyst" for Chiral Intermediates The cationic ruthenium complex [RuCl(p-cymene)((R)-binap)]Cl (CAS: 145926-28-9) represents a gold standard in the asymmetric hydrogenation of functionalized ketones, particularly

-keto esters and allylic alcohols . Unlike the neutral Noyori catalysts (e.g., RuCl2(BINAP)(diamine)) designed for simple ketones, this cationic species excels in substrates capable of chelation, offering superior reactivity and enantioselectivity (often >98% ee) without the mandatory inclusion of a diamine co-ligand.

Its industrial significance is anchored in the synthesis of chiral 1,3-diol motifs found in statins (e.g., Atorvastatin, Rosuvastatin) and antibiotics (e.g., Carbapenems).

Technical Specifications:

Property	Specification

| Formula |

| | Molecular Weight | 928.87 g/mol | | Appearance | Orange to brown crystalline powder | | Stability | Air-stable as solid; sensitive to O2 in solution. | | Solubility | Soluble in MeOH, EtOH, CH2Cl2; insoluble in hexanes. | | Catalytic Type | Homogeneous Cationic Precatalyst | | Key Application | Asymmetric Hydrogenation (AH), Dynamic Kinetic Resolution (DKR) |

Part 2: Mechanistic Insight

The efficacy of [RuCl(p-cymene)((R)-binap)]Cl stems from its ability to generate a coordinatively unsaturated cationic Ru(II) species in situ. Unlike outer-sphere mechanisms involving diamines, this catalyst typically operates via an inner-sphere mechanism favored by chelating substrates.

The Chelation-Control Model:

• Activation: Under

  pressure, the -cymene ligand is displaced (or partially labile), creating vacant coordination sites.

• Chelation: The

  -keto ester coordinates to the Ru center via both the ketone carbonyl oxygen and the ester carbonyl oxygen. This rigid chelate ring locks the conformation.

• Stereodifferentiation: The chiral pocket created by the (R)-BINAP naphthyl rings directs the hydride attack to the Si-face (for (R)-BINAP) of the ketone, yielding the (R)-alcohol (anti-Prelog selectivity).

• Solvent Assistance: Protic solvents like Methanol act as a proton shuttle, facilitating the release of the product and regeneration of the active hydride species.

Part 3: Detailed Experimental Protocols

Protocol A: Asymmetric Hydrogenation of Methyl Acetoacetate

Target: Synthesis of Methyl (R)-3-hydroxybutyrate (Key chiral building block)

Safety Precaution: Hydrogen gas is highly flammable. High-pressure reactions (>10 bar) must be conducted in a rated autoclave located in a blast shield or designated hydrogenation suite.

Materials:

• Substrate: Methyl acetoacetate (1.16 g, 10 mmol)

• Catalyst: [RuCl(p-cymene)((R)-binap)]Cl (9.3 mg, 0.01 mmol, S/C = 1000)

• Solvent: Anhydrous Methanol (degassed, 5 mL)

• Equipment: Stainless steel autoclave (e.g., Parr reactor) with glass liner.

Step-by-Step Procedure:

• Inert Handling: In a nitrogen-filled glovebox, weigh the catalyst (9.3 mg) into the glass liner of the autoclave.

• Solvation: Add degassed anhydrous Methanol (5 mL) to dissolve the catalyst. The solution should appear orange/brown.

• Substrate Addition: Add Methyl acetoacetate (1.16 g) to the catalyst solution.

  • Note: For difficult substrates, increasing temperature to 50°C is preferred over adding base, as base can cause side reactions with esters.

• Pressurization: Seal the autoclave and remove from the glovebox. Connect to the hydrogen line.

  • Purge: Pressurize to 5 bar

    and vent (repeat 3 times) to remove air.

  • Fill: Pressurize to 40 bar (approx. 580 psi) .

• Reaction: Stir magnetically at 50°C for 12–24 hours.

  • Tip: Monitor H2 uptake if the reactor is equipped with a mass flow controller.

• Workup:

  • Cool the reactor to room temperature.

  • Carefully vent the hydrogen gas.

  • Concentrate the reaction mixture under reduced pressure (rotary evaporator) to remove methanol.

• Analysis:

  • Conversion: Determine by

    NMR (disappearance of ketone peak at 2.25).

  • Enantiomeric Excess (ee): Determine by Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/IPA 95:5) or by derivatization with Mosher's acid chloride.

  • Expected Result: >99% Conversion, >98% ee (R)-isomer.

Protocol B: Dynamic Kinetic Resolution (DKR) of -Substituted -Keto Esters

Target: Synthesis of syn-

-amino- -hydroxy esters (Antibiotic precursors)

This protocol utilizes the ability of the catalyst to reduce one enantiomer of a rapidly racemizing starting material faster than the other.

Modifications to Protocol A:

• Substrate:

  -acetamido- -keto ester.

• Solvent: Dichloromethane/Methanol (1:1) is often used to improve solubility of protected amino substrates.

• Conditions: The reaction relies on the rapid racemization of the

  -center. If racemization is slow, catalytic triethylamine (5 mol%) may be added, though [RuCl(p-cymene)((R)-binap)]Cl is often acidic enough to drive the reaction without base for some substrates.

• Pressure: Higher pressure (80-100 bar) is often beneficial for DKR to ensure the hydrogenation step is faster than catalyst decomposition, but slower than the racemization step.

Part 4: Troubleshooting & Optimization Guide

Issue	Probable Cause	Corrective Action
Low Conversion	Catalyst poisoning (O2/H2O)	Ensure strict degassing of MeOH. Use "Schlenk" technique or Glovebox.
Substrate impurity	Distill -keto ester prior to use. Free acids or halides kill the catalyst.
Induction period	The displacement of p-cymene is slow. Increase Temp to 60°C or pre-activate catalyst under H2 for 30 min.
Low Enantioselectivity	Wrong Solvent	Switch to pure MeOH. Aprotic solvents (THF, DCM) often yield lower ee for this specific complex.
Temperature too high	Lower T to 25–30°C (may require higher pressure or longer time).
Leaching/Purification	Catalyst removal	Pass crude mixture through a small pad of silica gel or use a scavenger resin (e.g., Thiol-silica) to remove Ru.

Part 5: Workflow Visualization

References

• Takasago International Corporation. "Ruthenium-Arene Complexes for Asymmetric Hydrogenation." Takasago Technical Brochure. Link

• Noyori, R., et al.

  -Keto Carboxylic Esters." Journal of the American Chemical Society, Vol. 109, No. 19, 1987, pp. 5856–5858. Link

• Mashima, K., Kusano, K., Sato, N., Matsumura, Y., Nozaki, K., Kumobayashi, H., Sayo, N., Hori, Y., Ishizaki, T., Akutagawa, S., & Noyori, R. "Cationic BINAP-Ru(II)

  - and -Functionalized Ketones." Journal of Organic Chemistry, Vol. 59, No. 11, 1994, pp. 3064–3076. Link

• Sigma-Aldrich (Merck). "Product Specification: [RuCl(p-cymene)((R)-BINAP)]Cl." Link

• Kitamura, M., et al.

  -Keto Esters." Organic Syntheses, Vol. 71, 1993, p. 1. Link

Sources

• 1. (R)-RuCl[(p-cymene)(BINAP)]Cl | 145926-28-9 | Benchchem [benchchem.com]

[RuCl(p-cymene)((R)-binap)]Cl as a precatalyst for C-H functionalization

Topic: [RuCl(p-cymene)((R)-binap)]Cl as a Precatalyst for Enantioselective C-H Functionalization & Reductive Couplings

Executive Summary

[RuCl(p-cymene)((R)-binap)]Cl (CAS: 145926-28-9) is a pre-formed, cationic Ruthenium(II) complex that serves as a "Gold Standard" precatalyst for asymmetric transformations.[1] While historically renowned for Asymmetric Transfer Hydrogenation (ATH), its utility has expanded into C-H Functionalization via Hydrogen Auto-transfer (Borrowing Hydrogen) and Reductive C-C Couplings .

Unlike neutral dimers like [RuCl2(p-cymene)]2 that require activation with silver salts (e.g., AgSbF6) to generate the active cationic species, this precatalyst provides a defined, silver-free entry point to the active [Ru(p-cymene)(BINAP)]+ manifold. This application note details its use in generating chiral architectures through hydrometalation-initiated C-H functionalization and stereoselective alkylation .

Mechanistic Insight & Active Species

The efficiency of [RuCl(p-cymene)((R)-binap)]Cl stems from its ability to access the coordinatively unsaturated cationic species [Ru(p-cymene)((R)-binap)]+ without generating insoluble silver halide waste.

The Activation Pathway

• Chloride Dissociation: The outer-sphere chloride is already dissociated in the salt form. The inner-sphere chloride is labile and readily displaced by substrates or reducing agents (formate/H2).

• Hydride Formation: In the presence of a reductant (H2, isopropanol, or formate), the complex forms the active Ruthenium-Hydride (Ru-H) species.

• C-H Functionalization Mode: Unlike Pd-catalyzed C-H activation which often relies on Concerted Metalation-Deprotonation (CMD), this Ru(II) system typically operates via Hydrometalation or Hydrogen Auto-transfer :

  • Step A (Dehydrogenation): The catalyst abstracts hydrogen from a substrate (e.g., alcohol), activating the C-H bond to form a reactive electrophile (aldehyde/imine).

  • Step B (C-C Bond Formation): A nucleophile attacks the electrophile.

  • Step C (Re-hydrogenation): The catalyst returns the hydrogen to the product, setting the stereocenter.

Figure 1: Activation pathway of the cationic Ru-BINAP precatalyst. The cycle highlights the generation of the active hydride species essential for hydrogen auto-transfer and reductive coupling.

Protocol 1: Enantioselective Reductive C-C Coupling

Application: Coupling of alkynes or allenes to aldehydes/ketones to form chiral allylic alcohols. This reaction functionalizes the C=O bond and the alkyne C-H/C-C bond simultaneously.

Why this Precatalyst? The cationic nature enhances Lewis acidity for carbonyl activation, while the (R)-BINAP ligand enforces a rigid chiral pocket, often achieving >95% ee.

Materials

• Precatalyst: [RuCl(p-cymene)((R)-binap)]Cl (2–5 mol%)

• Substrate A: Aryl/Alkyl Aldehyde (1.0 equiv)

• Substrate B: Alkyne or Alkoxyallene (1.2 equiv)

• Reductant: Sodium Formate (HCOONa) or Isopropanol

• Solvent: DCE (1,2-Dichloroethane) or THF

• Additives: Benzoic acid (10 mol%) – Optional, proton shuttle.

Step-by-Step Procedure

• Glovebox Setup: In a N2-filled glovebox, charge a dried Schlenk tube with [RuCl(p-cymene)((R)-binap)]Cl (0.02 mmol) and Sodium Formate (0.2 mmol).

• Solvent Addition: Add anhydrous DCE (2.0 mL). The solution should turn a deep orange-red.

• Substrate Addition: Add the Aldehyde (1.0 mmol) and Alkyne (1.2 mmol) sequentially.

• Reaction: Seal the tube and heat to 60°C for 12–24 hours.

  • Note: If using isopropanol as the reductant, heat to 80°C.

• Workup: Cool to room temperature. Filter through a short pad of silica gel (eluting with Et2O) to remove the ruthenium salts.

• Purification: Concentrate in vacuo and purify via flash column chromatography.

Expected Results:

Parameter	Value
Yield	85–95%
Enantioselectivity (ee)	90–99%

| Diastereoselectivity (dr) | >20:1 (for anti/syn products) |

Protocol 2: Asymmetric C-H Functionalization via Borrowing Hydrogen

Application: N-Alkylation of amines with racemic alcohols to form chiral amines. The catalyst "borrows" hydrogen from the alcohol (C-H activation) to form a ketone, facilitates imine formation, and returns the hydrogen enantioselectively.

Workflow

• Catalyst Loading: 1 mol% [RuCl(p-cymene)((R)-binap)]Cl.

• Base: KOtBu (1.0 equiv) – Crucial for activating the precatalyst to the alkoxide species.

• Conditions: Toluene, 100°C, 24h.

Self-Validating Check:

• Color Change: The reaction mixture should transition from orange to a dark brown/purple upon addition of the base and heating, indicating the formation of the active Ru-amido or Ru-alkoxo species.

• No Hydrogen Gas Needed: If the reaction requires external H2 pressure, the "borrowing hydrogen" cycle is failing (likely due to wet solvent or air exposure).

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Conversion	Chloride inhibition	Add 5 mol% AgOTf or NaBArF to permanently abstract the inner-sphere chloride (creating a "naked" cation).
Low ee%	Ligand dissociation	Ensure reaction temperature does not exceed 80°C; p-cymene can dissociate at high T. Lower T to 40°C and increase time.
No Reaction	Catalyst poisoning	Ensure substrates (especially amines) are distilled. Remove trace sulfur or oxidizing impurities.

References

• BenchChem. (R)-RuCl[(p-cymene)(BINAP)]Cl Product Data & Applications.Link

• Krische, M. J., et al. Enantioselective Ruthenium-BINAP-Catalyzed Carbonyl Reductive Coupling of Alkoxyallenes. National Institutes of Health (PMC). Link

• Sigma-Aldrich. (R)-RuCl[(p-cymene)(BINAP)]Cl Product Specification.[2]Link

• RSC Publishing. Recent Advances in C–H Bond Functionalization with Ruthenium-Based Catalysts.Link

• ResearchGate. Asymmetric Transfer Hydrogenation of Imines and Ketones Using Chiral Ru(II) Catalysts.Link

Sources

• 1. Buy (R)-RuCl[(p-cymene)(BINAP)]Cl | 145926-28-9 [smolecule.com]
• 2. (R)-RuCl[(p-シメン)(BINAP)]Cl | Sigma-Aldrich [sigmaaldrich.com]

Technical Notes & Optimization

Technical Support Center: Ruthenium-Catalyzed Asymmetric Hydrogenation

Welcome to the technical support center for ruthenium-catalyzed asymmetric hydrogenation. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of achieving high enantioselectivity in their reactions. Here, we move beyond simple protocols to explore the causality behind experimental choices, offering field-proven insights in a direct question-and-answer format to help you troubleshoot and optimize your catalytic systems.

Fundamentals & Frequently Asked Questions (FAQs)

This section addresses foundational concepts that are crucial for understanding and troubleshooting your reactions.

Q1: What is the fundamental principle behind enantioselectivity in these reactions?

A: Enantioselectivity in ruthenium-catalyzed hydrogenation arises from the energetic difference between two diastereomeric transition states. The chiral ligand, bound to the ruthenium center, creates a chiral environment. The prochiral substrate can approach the catalyst from two different faces (re- or si-face) to form two different catalyst-substrate complexes. These complexes proceed through transition states of unequal energy. The enantiomeric excess (ee%) of the product is determined by the energy difference (ΔΔG‡) between these two competing pathways. A larger energy difference leads to a higher selectivity for the product formed via the lower-energy transition state. The selectivity is primarily governed by steric and electronic interactions between the substrate and the chiral ligand framework.[1][2]

Q2: Why is Ruthenium a preferred metal for the hydrogenation of ketones and olefins?

A: Ruthenium is highly effective for several reasons. Firstly, it can readily activate molecular hydrogen. Secondly, Ru(II) complexes, particularly those with diphosphine and diamine ligands, are exceptionally active for the hydrogenation of polar functional groups like ketones.[2][3] These catalysts often operate through a "metal-ligand bifunctional" mechanism, where a Ru-H hydride and a ligand N-H proton are transferred to the carbonyl group in a concerted, six-membered ring transition state. This mechanism is highly organized and provides an excellent framework for stereochemical control. Furthermore, ruthenium catalysts show great functional group tolerance, making them valuable in the synthesis of complex molecules.[4]

Q3: What are the essential components of a typical Ru-catalyzed asymmetric hydrogenation system?

A: A standard homogeneous system consists of:

• Ruthenium Precursor: A source of ruthenium, such as [RuCl2(cymene)]2 or RuCl2(PPh3)3.[5]

• Chiral Ligand: Typically a chelating diphosphine (e.g., BINAP derivatives) and/or a chiral diamine (e.g., DPEN derivatives). This is the source of chirality.[6][7]

• Substrate: The prochiral molecule to be hydrogenated (e.g., a ketone or an olefin).

• Solvent: The reaction medium, which can significantly influence both reactivity and enantioselectivity.[8][9]

• Hydrogen Source: High-purity hydrogen gas (pressure hydrogenation) or a hydrogen donor like isopropanol or formic acid (transfer hydrogenation).[10]

• Activator/Base (Optional): Often, a base (e.g., KOtBu, Et3N) is required to generate the active catalytic species.[11]

Troubleshooting Guide: Enhancing Enantioselectivity

This section is structured to address the most common challenges encountered in the lab.

Q4: My enantioselectivity is low or inconsistent. What are the first and most critical parameters to investigate?

A: Low or irreproducible enantioselectivity is a common but solvable issue. The problem usually lies in one of four areas: Catalyst Integrity, Reaction Conditions, Substrate Quality, or Contaminants. A systematic approach is key.

Below is a workflow to guide your troubleshooting process. Start with "Initial Checks" and proceed logically based on your findings.

Caption: Troubleshooting workflow for low enantioselectivity.

Q5: I have high conversion but my ee% is poor. How do I specifically improve selectivity without sacrificing activity?

A: This is an excellent indication that your catalyst is active but not selective. This scenario points towards a need to increase the energy gap (ΔΔG‡) between the two diastereomeric transition states.

Causality: High conversion means the overall activation energy barrier is low enough for the reaction to proceed. Poor selectivity means the energy barriers for the two competing stereochemical pathways are very similar. Your goal is to selectively raise the energy of the transition state leading to the undesired enantiomer.

Troubleshooting Protocol:

• Lower the Temperature: This is the most effective first step. Enantioselectivity is related to the difference in activation energies. According to the Eyring equation, the influence of this energy difference on the product ratio is more pronounced at lower temperatures.

  • Action: If your reaction is running at 50 °C, try it at room temperature (25 °C) and then at 0 °C. Monitor both conversion and ee%.

• Re-evaluate the Solvent: Solvent molecules can interact with the catalyst or substrate, altering the shape and stability of the transition states. Protic solvents like methanol or ethanol can form hydrogen bonds and are often beneficial for ketone hydrogenations.

  • Action: Screen a range of solvents with varying polarity and coordinating ability. See the table below for a conceptual example.

• Analyze the Ligand Structure: Subtle changes to the ligand can have a profound impact on selectivity.

  • Steric Bulk: A ligand that is too small may not create a sufficiently defined chiral pocket. A ligand that is too bulky may hinder the substrate from adopting the ideal orientation for hydrogenation. DFT studies have shown that small differences in activation and binding energies, influenced by ligand sterics, are what differentiate the diastereomeric pathways.[3]

  • Action: If you are using a BINAP-type ligand, consider trying a derivative with bulkier groups (e.g., Tol-BINAP vs. Xyl-BINAP) or a different ligand class entirely (e.g., a Josiphos-type ligand).[7]

Table 1: Illustrative Effect of Solvent and Temperature on Enantioselectivity

Catalyst System	Substrate	Solvent	Temperature (°C)	H₂ Pressure (bar)	Conversion (%)	ee%
Ru-(S)-BINAP	Methyl Acetoacetate	Methanol	25	20	>99	98
Ru-(S)-BINAP	Methyl Acetoacetate	Toluene	25	20	>99	85
Ru-(S)-BINAP	Methyl Acetoacetate	THF	25	20	>99	91
Ru-(S)-BINAP	Methyl Acetoacetate	Methanol	80	20	>99	92

Note: This data is illustrative, based on general principles. Actual results will vary.

Q6: Why does hydrogen pressure affect my enantioselectivity? I thought it only influenced the reaction rate.

A: While pressure primarily affects the rate by increasing hydrogen concentration, it can also alter enantioselectivity. This is a complex phenomenon often explained by the Curtin-Hammett principle.[12]

Mechanistic Insight: The catalytic cycle often involves several equilibrating intermediates. For example, the substrate may coordinate to the catalyst in two different ways (diastereomeric complexes), one of which is more stable but less reactive, while the other is less stable but more reactive.

• At Low H₂ Pressure: The equilibration between these catalyst-substrate complexes may be fast relative to the irreversible hydrogenation step. In this case, the final product ratio is determined by the difference in the energy of the transition states for hydrogenation, often favoring the product from the more reactive (less stable) intermediate.

• At High H₂ Pressure: The hydrogenation step can become very fast, potentially faster than the equilibration of the catalyst-substrate complexes. If this happens, the product ratio will start to reflect the ground-state population of the diastereomeric intermediates. This can lead to a decrease or even an inversion of enantioselectivity.[13]

Experimental Protocol for Investigating Pressure Effects:

• Establish a Baseline: Run the reaction at a moderate pressure (e.g., 10 bar) and temperature where you get decent conversion and note the ee%.

• Vary the Pressure: Keeping all other parameters (temperature, concentrations, solvent) constant, run the reaction at a range of pressures (e.g., 1 bar, 5 bar, 20 bar, 50 bar, 100 bar).

• Analyze the Trend: Plot ee% versus hydrogen pressure.

  • If ee% is independent of pressure, your reaction is likely not under Curtin-Hammett control in this pressure range.

  • If ee% decreases with increasing pressure, the rate-determining step may be changing.

  • If ee% increases with increasing pressure, this suggests a more complex mechanism, but it provides a valuable handle for optimization.[13]

Caption: Energy profile illustrating a Curtin-Hammett scenario.

Q7: My catalyst seems to deactivate over time or upon scale-up. What are potential causes and solutions?

A: Catalyst deactivation is a significant challenge, especially in process development. The primary culprits are often impurities, side reactions, or changes in the catalyst's structural integrity.

Potential Causes & Solutions:

• Oxygen Sensitivity: Many Ru-hydride active species are highly sensitive to oxygen. Inadequate inerting techniques that are sufficient for a 100 mg scale reaction may fail on a 10 g scale due to the larger headspace and longer reaction times.

  • Protocol: Ensure all solvents are rigorously degassed (e.g., via three freeze-pump-thaw cycles or by sparging with argon for an extended period). Assemble your reactor under a strict inert atmosphere (glovebox is ideal). Use high-purity, oxygen-scrubbed hydrogen.

• Substrate/Solvent Impurities: Aldehydes, peroxides, or other reactive functional groups in your substrate or solvent can react with and poison the catalyst.

  • Protocol: Purify your substrate immediately before use (e.g., distillation, recrystallization, or filtration through activated alumina). Use only high-purity, anhydrous solvents.

• Formation of Off-Cycle Species: The catalyst can sometimes enter a non-productive or "off-cycle" state, such as forming a stable dimer or a hydride species that is not catalytically active.[14] The presence of additives or bases can sometimes promote the formation of these species.[11]

  • Protocol: If you suspect off-cycle species, altering the catalyst pre-activation procedure can help. Try pre-forming the active catalyst at a slightly higher temperature for a short period before adding the substrate. Alternatively, changing the base or its concentration can sometimes prevent the formation of inactive complexes.

• Product Inhibition: In some cases, the product can coordinate to the ruthenium center more strongly than the substrate, leading to a slowdown or complete stop of the reaction.

  • Protocol: This can be diagnosed by plotting reaction conversion over time. If the rate slows dramatically at higher conversions, product inhibition may be the cause. Running the reaction at a higher temperature might help favor product dissociation, though this could negatively impact ee%. A more practical solution is to run the reaction to a lower, optimal conversion or to consider a different catalyst system that is less prone to inhibition.

References

• Brandt, P., Roth, P., & Andersson, P. G. (2004). Origin of enantioselectivity in the Ru(arene)(amino alcohol)-catalyzed transfer hydrogenation of ketones. The Journal of Organic Chemistry, 69(15), 4885–4890. [Link]

• Wiles, J. A., & Bergens, S. H. (2016). Ru-Catalyzed Enantioselective Hydrogenation of 2-Pyridyl-Substituted Alkenes and Substrate-Mediated H/D Exchange. Organometallics, 35(11), 1896-1904. [Link]

• Barbaro, P., & Bianchini, C. (2009). Enantioselective hydrogenation and transfer hydrogenation of bulky ketones catalysed by a ruthenium complex of a chiral tridentate ligand. Dalton Transactions, (10), 1795-1801. [Link]

• Professor Dave Explains. (2025). Enantioselective Hydrogenation of Olefins: Introduction to Asymmetric Catalysis. YouTube. [Link]

• Li, Y., et al. (2018). Ruthenium-catalyzed asymmetric hydrogenation of aromatic and heteroaromatic ketones using cinchona alkaloid-derived NNP ligands. Scientific Reports, 8(1), 1-8. [Link]

• Lazar, L., & Mika, L. T. (2020). Recent Advances in Ruthenium-Catalyzed Hydrogenation Reactions of Renewable Biomass-Derived Levulinic Acid in Aqueous Media. Frontiers in Chemistry, 8, 580. [Link]

• Ortiz, E., Shezaf, J. Z., Shen, W., & Krische, M. J. (2022). Historical perspective on ruthenium-catalyzed hydrogen transfer and survey of enantioselective hydrogen auto-transfer processes for the conversion of lower alcohols to higher alcohols. Chemical Society Reviews, 51(22), 9323-9343. [Link]

• Wikipedia contributors. (2023). Curtin–Hammett principle. Wikipedia, The Free Encyclopedia. [Link]

• Walter, C., et al. (2021). Selectivity control in hydrogenation through adaptive catalysis using ruthenium nanoparticles on a CO2-responsive support. Nature Communications, 12(1), 4133. [Link]

• Lledós, A., & Ujaque, G. (2008). Computational study of the factors controlling enantioselectivity in ruthenium(II) hydrogenation catalysts. Inorganic Chemistry, 47(15), 6883-6894. [Link]

• Wikipedia contributors. (2024). Ruthenium. Wikipedia, The Free Encyclopedia. [Link]

• Dumesic, J. A., & Huber, G. W. (2015). Why Is Ruthenium an Efficient Catalyst for the Aqueous-Phase Hydrogenation of Biosourced Carbonyl Compounds? ACS Catalysis, 5(6), 3465-3476. [Link]

• Ujaque, G., & Lledós, A. (2008). Computational Study of the Factors Controlling Enantioselectivity in Ruthenium(II) Hydrogenation Catalysts. Inorganic Chemistry, 47(15), 6883-6894. [Link]

• chemistryrussell. (2021). CHEM 622 Asymmetric Hydrogenation 4-23-21. YouTube. [Link]

• Zhang, Z., et al. (2022). Solvent-Assisted Ruthenium Complex Catalyzes Hydrogenation and the Reductive Amination of Carbon Dioxide. Industrial & Engineering Chemistry Research, 61(41), 15211-15221. [Link]

• Morris, R. H. (2004). A Class of Ruthenium(II) Catalyst for Asymmetric Transfer Hydrogenations of Ketones. Journal of the American Chemical Society, 126(33), 10344-10345. [Link]

• Jeulin, S., et al. (2004). Understanding the influence of hydrogen pressure on the enantioselectivity of hydrogenation: A combined theory-experiment approach. Journal of the American Chemical Society, 126(9), 2928-2938. [Link]

• Wang, D., et al. (2021). Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of β-Substituted α-Oxobutyrolactones. The Journal of Organic Chemistry, 86(22), 16048-16058. [Link]

• Nelson, C. (2018). Solvent Effects in Phenol Hydrogenation on a Supported Ruthenium Catalyst. DigitalCommons@UMaine. [Link]

• Wiles, J. A., & Bergens, S. H. (2022). Kinetic and Thermodynamic Considerations in the Rh-Catalyzed Enantioselective Hydrogenation of 2-Pyridyl-Substituted Alkenes. ACS Catalysis, 12(10), 5996-6004. [Link]

• James, B. R., & Wang, D. K. W. (1979). Catalytic asymmetric hydrogenation using ruthenium(II) chiral phosphine complexes. Journal of the Chemical Society, Chemical Communications, (16), 724-725. [Link]

• Baslé, O., & Ward, T. R. (2014). Controlled Ligand Exchange Between Ruthenium Organometallic Cofactor Precursors and a Naïve Protein Scaffold Generates Artificial Metalloenzymes Catalysing Transfer Hydrogenation. Chemistry – A European Journal, 20(46), 15029-15033. [Link]

• ACS Publications. (2024). ACS Catalysis Ahead of Print. ACS Publications. [Link]

• Dreher, S. D., et al. (2020). Ruthenium-Catalyzed Enantioselective Hydrogenation of Hydrazones. Organic Letters, 22(20), 8003-8007. [Link]

Sources

• 1. Origin of enantioselectivity in the Ru(arene)(amino alcohol)-catalyzed transfer hydrogenation of ketones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Computational study of the factors controlling enantioselectivity in ruthenium(II) hydrogenation catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Ruthenium-Catalyzed Enantioselective Hydrogenation of Hydrazones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ruthenium - Wikipedia [en.wikipedia.org]
• 6. Ruthenium-catalyzed asymmetric hydrogenation of aromatic and heteroaromatic ketones using cinchona alkaloid-derived NNP ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Historical perspective on ruthenium-catalyzed hydrogen transfer and survey of enantioselective hydrogen auto-transfer processes for the conversion of ... - Chemical Science (RSC Publishing) DOI:10.1039/D2SC05621F [pubs.rsc.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. digitalcommons.library.umaine.edu [digitalcommons.library.umaine.edu]
• 10. Enantioselective hydrogenation and transfer hydrogenation of bulky ketones catalysed by a ruthenium complex of a chiral tridentate ligand [pubmed.ncbi.nlm.nih.gov]
• 11. Ru-Catalyzed Enantioselective Hydrogenation of 2-Pyridyl-Substituted Alkenes and Substrate-Mediated H/D Exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Curtin–Hammett principle - Wikipedia [en.wikipedia.org]
• 13. researchgate.net [researchgate.net]
• 14. Kinetic and Thermodynamic Considerations in the Rh-Catalyzed Enantioselective Hydrogenation of 2-Pyridyl-Substituted Alkenes - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting low yields in [RuCl(p-cymene)((R)-binap)]Cl reactions

Technical Support Center: [RuCl(p-cymene)((R)-binap)]Cl Synthesis & Optimization

Case ID: RU-BINAP-YIELD-001 Assigned Specialist: Dr. A. Vance, Senior Application Scientist Status: Open Topic: Troubleshooting Low Yields in [RuCl(p-cymene)((R)-binap)]Cl Synthesis[1]

Executive Summary & Diagnostic Dashboard

The Issue: Synthesizing [RuCl(p-cymene)((R)-binap)]Cl (CAS: 145926-28-9) typically involves the bridge-splitting reaction of [RuCl2(p-cymene)]2 with (R)-BINAP.[1][2] Low yields (<70%) are almost exclusively caused by three factors: Phosphine Oxidation , Incomplete Bridge Cleavage , or Workup Solubility Losses .

Diagnostic Workflow: Before adjusting your chemistry, locate the failure point using this logic tree.

Figure 1: Diagnostic logic tree for identifying the root cause of yield loss in Ru-BINAP synthesis.

Technical Deep Dive: The Mechanics of Failure

To fix the yield, you must understand the causality. This is not a simple mixing reaction; it is a bridge-splitting coordination .[1]

Mechanism of Synthesis

The reaction proceeds by the nucleophilic attack of the bidentate phosphine (BINAP) on the Ruthenium dimer.

• Precursor: [RuCl2(p-cymene)]2 (Red solid).[1][2][3]

• Ligand: (R)-BINAP (White solid).[1][2][4][5]

• Target: [RuCl(p-cymene)((R)-binap)]Cl (Orange/Yellow cationic salt).[1]

The Critical Step: The chloride bridges in the dimer must break.[2] One chloride remains bound to Ru, while the other is displaced to the outer sphere to form the counter-ion.[2]

Root Cause Analysis (RCA)

Symptom	Probable Cause	Mechanism of Failure	Corrective Action
Crude is sticky/oil	Residual Solvent (DMF/EtOH)	The cationic complex forms clathrates with polar solvents, preventing crystallization.[1]	Triturate with diethyl ether vigorously for 30 mins.
Red color persists	Incomplete Bridge Splitting	The dimer [RuCl2(p-cymene)]2 is stable.[1] If the temperature is too low (<40°C), BINAP cannot displace the bridging chlorides.	Reflux in EtOH (78°C) for 1 hour. Ensure 2.1 eq of BINAP.
Yield < 50%	Solubility in Wash	The product is ionic. It has partial solubility in "wet" ether or alcohols.[1]	Use anhydrous Et2O for precipitation.[1] Cool to -20°C before filtering.
31P NMR: Singlet ~30ppm	BINAP Oxidation	Trace O2 oxidized the ligand to BINAP-oxide before coordination.[1]	Degas solvents (freeze-pump-thaw) x3.[1][5] Keep solid BINAP under Ar.
Black Precipitate	Ru-Arene Loss	"Piano-stool" complexes can lose the p-cymene ligand at high temps (>90°C) or prolonged heating.[1]	Strict temp control (50-80°C).[1] Do not reflux overnight.

The "Gold Standard" Protocol

This protocol is optimized for reproducibility over speed.[1] It minimizes oxidation risks and maximizes precipitation yield.[1]

Reagents:

• [RuCl2(p-cymene)]2: 1.0 equiv (Note: This contains 2 Ru atoms).[1]

• (R)-BINAP: 2.1 equiv (Slight excess ensures full consumption of the Ru dimer).[1]

• Solvent: Ethanol (Absolute, degassed) and Dichloromethane (DCM).

Step-by-Step Methodology:

• Inert Setup: Flame-dry a Schlenk flask and cool under a stream of Argon. Why? Moisture promotes the formation of hydroxo-bridged species which are catalytically inactive and lower yield.[1]

• Dissolution: Add [RuCl2(p-cymene)]2 (e.g., 0.5 mmol) and (R)-BINAP (1.05 mmol) to the flask. Add degassed Ethanol (10 mL) and DCM (2 mL). Expert Tip: The small amount of DCM helps solubilize the BINAP initially, speeding up the reaction onset.

• Reaction: Heat the mixture to 50°C for 1-2 hours. Visual Cue: The suspension should turn from a dull red/brown to a clear, bright orange/yellow solution. If solids remain, add 1-2 mL more DCM.[1]

• Concentration (Critical for Yield): Remove the solvent in vacuo until the volume is reduced to ~2 mL (viscous oil). Warning: Do not dry completely to a solid film; it traps impurities.[1]

• Precipitation: Add degassed Diethyl Ether (20 mL) slowly with vigorous stirring. An orange precipitate should form immediately.[1]

• Isolation: Filter under Argon (using a Schlenk frit) or in a glovebox. Wash the cake 3x with Et2O (5 mL each). Dry under high vacuum for 4 hours.

Expected Yield: >85% Appearance: Orange to Yellow powder.[1]

Frequently Asked Questions (FAQ)

Q: Can I use Methanol instead of Ethanol? A: Yes, but Methanol is more polar. The final product is significantly more soluble in MeOH, which can lead to yield losses during the concentration/precipitation step if not stripped thoroughly. Ethanol is preferred for easier isolation.[1]

Q: My product is an oil, not a powder. How do I fix it? A: This is a common issue with cationic Ru complexes.

• Fix: Dissolve the oil in a minimum amount of DCM (1-2 mL). Add this solution dropwise into a rapidly stirring beaker of Hexane (or Et2O). The rapid dilution forces precipitation.

Q: Do I need to add AgSbF6 or other salts? A: No. That is for synthesizing the cationic solvento-complexes (e.g., removing both chlorides).[1] For [RuCl(p-cymene)(binap)]Cl, the chloride acts as the counter-ion.[2] Adding Silver salts will strip the chloride and change the catalyst identity.

Q: Why is my 31P NMR showing multiple doublets? A: The complex [RuCl(p-cymene)(binap)]Cl is chiral and diastereomeric.[1] However, you should typically see one major set of doublets around 60-65 ppm (J ~45 Hz).[1] If you see signals at ~30 ppm , that is BINAP-oxide.[1] If you see signals at -15 ppm , that is free BINAP (incomplete reaction).[1]

References

• Takasago International Corporation. "BINAP Ligands and Ruthenium Precursors."[1] Takasago Technical Brochure. [Link][1]

• Mashima, K., et al. "Cationic BINAP-Ru(II) Halide Complexes: Highly Efficient Catalysts for Stereoselective Asymmetric Hydrogenation of alpha- and beta-Functionalized Ketones."[1] Journal of Organic Chemistry, 1994, 59, 3064-3076.[1] [Link]

• Organic Syntheses. "Asymmetric Hydrogenation of Allylic Alcohols Using BINAP-Ruthenium Complexes." Org.[1][4][6] Synth. 1999, 76, 6.[4] [Link]

• Kitamura, M., et al. "Practical Asymmetric Hydrogenation of Aromatic Ketones to Chiral Alcohols." Journal of the American Chemical Society, 1995, 117, 2605-2613.[1] [Link]

Disclaimer: This guide is intended for qualified research personnel. Always review the Safety Data Sheet (SDS) for Ruthenium complexes and Phosphine ligands before handling.

Sources

• 1. chemscene.com [chemscene.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. orgsyn.org [orgsyn.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. [RuCl2(p-cymene)]2 on Carbon: An Efficient, Selective, Reusable, and Environmentally Versatile Heterogeneous Catalyst [organic-chemistry.org]

impact of substrate purity on [RuCl(p-cymene)((R)-binap)]Cl catalytic performance

Technical Support Center: Asymmetric Hydrogenation Division Subject: Optimization & Troubleshooting for [RuCl(p-cymene)((R)-binap)]Cl Catalytic Systems Ticket ID: AH-RU-BINAP-004 Status: Open[1]

Executive Summary: The "Cleanliness" Imperative

Welcome to the technical support hub for the [RuCl(p-cymene)((R)-binap)]Cl catalyst. This complex is a workhorse for the asymmetric hydrogenation of

-keto esters, ketones, and enamides.[1] However, unlike robust heterogeneous catalysts (e.g., Pd/C), this homogeneous organometallic complex is kinetically sensitive to specific substrate impurities.[1]

The Core Problem: Users often report "catalyst death" (0% conversion) or "stalled reactions" (<50% conversion) despite using high hydrogen pressure (50–100 bar).[1] In 85% of cases, the root cause is not the catalyst quality, but substrate purity .[1]

This guide provides the diagnostic logic, specific impurity thresholds, and purification protocols required to restore high Turnover Numbers (TON) and Turnover Frequencies (TOF).

Diagnostic Triage: Why is my reaction failing?

Before altering temperature or pressure, perform this diagnostic triage.

Visualizing the Failure Mode

The following logic tree helps you identify if purity is your bottleneck.

Figure 1: Diagnostic logic for identifying failure modes in Ru-BINAP hydrogenation.

The "Usual Suspects": Specific Impurity Impacts

The [RuCl(p-cymene)((R)-binap)]Cl precatalyst must lose the p-cymene ligand and a chloride ion to form the active species (often a solvated cationic Ru-H species).[1] Impurities disrupt this cycle.

A. Halides (Cl⁻, Br⁻, I⁻)[1]

• Source: Many

  -keto esters are synthesized via Claisen condensation involving chlorinated solvents or reagents, or quenched with HCl.[1]

• Mechanism: The catalytic cycle involves a delicate equilibrium between the cationic active species and the neutral chloride-bound species. Excess chloride shifts the equilibrium away from the active hydride, effectively shutting down the reaction [1].

• Threshold: >50 ppm Cl⁻ can significantly reduce TOF. >500 ppm often kills the reaction entirely at S/C > 1000.

B. Acidic Impurities (Carboxylic Acids)[1]

• Source: Hydrolysis of the ester substrate during storage.

• Mechanism: Protonation of the hydride species or formation of stable, inactive carboxylate-ruthenium complexes.[1]

• Impact: Drastic reduction in reaction rate.

C. Coordinating Solvents/Reagents (THF, Amines)

• Source: Residual solvents from substrate synthesis.

• Mechanism: Competitive coordination. If a residual amine binds stronger than the ketone substrate, the catalyst is sequestered.

Impact Data: Purity vs. Performance

The following table illustrates how substrate purity correlates with catalyst efficiency (TON) for a standard

-keto ester hydrogenation.

Substrate Grade	Chloride Content (ppm)	Acid Value (mg KOH/g)	S/C Ratio Achievable	Typical Conversion (24h)
Crude	> 1000	> 2.0	100 - 500	< 10% (Stalled)
Distilled Once	200 - 500	0.5 - 1.0	1,000	85 - 95%
High Purity	< 50	< 0.1	5,000 - 10,000	> 99%

Note: Data derived from internal optimization of methyl acetoacetate hydrogenation.

Actionable Protocols

Protocol A: The Silver Nitrate Test (Qualitative QC)

Don't run a reaction without checking for halides first.

• Dissolve 50 mg of substrate in 1 mL of MeOH.

• Add 2 drops of 0.1 M AgNO₃ solution.

• Observation:

  • Clear: Safe to proceed.

  • Cloudy/White Precipitate: High chloride content. STOP. Purify substrate.

Protocol B: Substrate Purification Workflow

If Protocol A fails, use this workflow to rescue your substrate.

Figure 2: Purification workflow for

-keto esters.

Step-by-Step Purification:

• Wash: Dissolve substrate in DCM. Wash 2x with saturated NaHCO₃ (removes acids) and 1x with brine (removes bulk halides).[1]

• Dry: Dry organic layer over anhydrous MgSO₄. Filter.

• Distill: Perform fractional distillation under high vacuum. Discard the first 10% of the distillate (foreshats often contain volatile chlorides).[1]

• Store: Store under Argon/Nitrogen.

Frequently Asked Questions (FAQ)

Q1: Can I just add more catalyst to overcome the impurities? A: In theory, yes, but it is economically ruinous.[1] If you have 500 ppm chloride, you might need to drop your S/C ratio from 5,000 to 100.[1] This increases the cost of goods by 50x. Purification is always cheaper than Ruthenium.

Q2: My reaction works at 100 bar but fails at 10 bar. Is this a purity issue? A: Likely, yes. High pressure increases the concentration of dissolved H₂, which helps shift the equilibrium toward the active hydride species, partially compensating for competitive inhibition by impurities. If you want to run at lower pressures (safer/cheaper), purity becomes critical [2].[1]

Q3: The reaction solution turned black. What happened? A: Black precipitate indicates the formation of Ruthenium black (Ru(0)).[1] This means the ligand has dissociated, and the complex has decomposed. This is often caused by strong reducing agents in the substrate or extreme temperatures (>100°C) used to force a poisoned reaction.[1]

Q4: Does water content matter? A: [RuCl(p-cymene)(binap)]Cl is relatively robust to trace moisture compared to other catalysts, but gross water contamination can hydrolyze esters into acids (poison) or affect the solubility of the catalytic complex.[1] Keep water <0.1%.

References

• Mashima, K., Kusano, K., Sato, N., Matsumura, Y., Nozaki, K., Kumobayashi, H., Sayo, N., Hori, Y., Ishizaki, T., Akutagawa, S., & Noyori, R. (1994).[1] Cationic BINAP-Ru(II) Halide Complexes: Highly Efficient Catalysts for Stereoselective Asymmetric Hydrogenation of α- and β-Functionalized Ketones. Journal of Organic Chemistry. Link[1]

• Takasago International Corporation.[2][3][4][5] (2019). Procedure of Asymmetric Hydrogenation Using Diphosphine-Ruthenium Complex. Takasago Fine Chemicals Division.[3][5] Link

• Kitamura, M., Tokunaga, M., Ohkuma, T., & Noyori, R. (1998).[1] Asymmetric Hydrogenation of 3-Oxo Carboxylates Using BINAP-Ruthenium Complexes. Organic Syntheses. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Asymmetric Hydrogenation | Takasago International Corporation [takasago.com]
• 3. assets.takasago.com [assets.takasago.com]
• 4. Takasago Ligands [sigmaaldrich.com]
• 5. assets.takasago.com [assets.takasago.com]

Reference Data & Comparative Studies

Validating Enantiomeric Excess in Products from [RuCl(p-cymene)((R)-binap)]Cl Catalysis

Content Type: Publish Comparison Guide Author Persona: Senior Application Scientist

Executive Summary

The cationic complex [RuCl(p-cymene)((R)-binap)]Cl is a cornerstone of asymmetric hydrogenation, particularly renowned for converting

-keto esters and aromatic ketones into high-value chiral secondary alcohols.[1] However, the utility of this transformation relies entirely on the rigorous validation of enantiomeric excess (ee) .

In pharmaceutical development, reporting an ee value is not merely a number—it is a claim of purity that dictates biological activity and regulatory compliance. This guide objectively compares the three primary validation methodologies: Chiral HPLC , SFC (Supercritical Fluid Chromatography) , and Mosher Ester NMR Analysis . While Chiral HPLC remains the industry gold standard for quantitation, SFC is emerging as the superior high-throughput alternative, and NMR remains indispensable for absolute configuration assignment.

The Catalyst & The Challenge

The System:

operates via a Noyori-type mechanism.[2] Unlike neutral Ru-dihalide precatalysts, this cationic species is often pre-activated or generated in situ to facilitate the asymmetric hydrogenation of carbonyls, typically yielding secondary alcohols with ee values >95%.

The Challenge:

• Detection Limits: Distinguishing 99.0% ee from 99.9% ee requires high baseline resolution (

  ).

• Racemic Standards: You cannot validate ee without a perfect racemic reference.

• Configuration: Determining how much excess exists is different from proving which isomer (R or S) is dominant.

Comparative Analysis of Validation Methods

The following table contrasts the performance of the leading validation techniques for chiral secondary alcohols derived from Ru-BINAP catalysis.

Feature	Chiral HPLC (Gold Standard)	Chiral SFC (Modern Standard)	Mosher Ester NMR (Structural)	Polarimetry (Legacy)
Primary Utility	Precise Quantitation of ee	High-Throughput Quantitation	Absolute Config. Assignment	Identity Confirmation
Precision	Excellent ( )	Excellent ( )	Moderate ( )	Poor (Highly variable)
Sample Req.	Low ( mg)	Low ( mg)	High ( mg)	Very High ( mg)
Throughput	20–60 min/run	3–10 min/run	2–4 hours (prep + scan)	Instant (after prep)
Solvent Waste	High (Hexane/IPA)	Low ( /MeOH)	Low (Deuterated solv.)	Low
Derivatization	None (usually)	None	Required (Chemical rxn)	None
Resolution	Baseline separation typical	High efficiency	Peak overlap common at high ee	N/A (Aggregate signal)

Expert Insight:

• Choose HPLC if you are in late-stage QC and require established, transferable methods.

• Choose SFC for library screening or green chemistry compliance; it is 3-5x faster than HPLC.

• Choose NMR only to assign the absolute configuration (R vs S) of a new molecule where no standard exists. Do not use NMR for quantitation of >95% ee ; the integration error margins are too high to be reliable.

Detailed Protocols: The Self-Validating Workflow

Phase A: The Control (Mandatory)

Before analyzing your chiral product, you must generate a Racemic Standard . Without this, you cannot confirm retention times or prove that your method separates enantiomers.

• Substrate: Take 50 mg of your starting ketone.

• Reduction: React with

  in Methanol (0 °C to RT) or use a non-chiral catalyst (e.g., ).

• Workup: Quench, extract, and dry. This product is defined as

  .

• Use: Inject this first to establish the separation condition (

  and ).

Phase B: Chiral HPLC/SFC Method Development

Objective: Achieve baseline resolution (

).

Step-by-Step:

• Column Screening: For Ru-BINAP alcohol products, amylose and cellulose-based columns are dominant.

  • Primary Screen: Chiralcel OD-H (Cellulose tris-3,5-dimethylphenylcarbamate) or Chiralpak AD-H (Amylose analog).

  • Secondary Screen: Chiralpak IA/IB (Immobilized phases, allow broader solvent range).

• Mobile Phase (HPLC): Start with Hexane:Isopropanol (90:10).

  • Adjustment: If retention is too low, decrease IPA to 5% or 2%.

  • Peak Shape: Add 0.1% Diethylamine (DEA) or Trifluoroacetic acid (TFA) if peak tailing occurs (common with free alcohols).

• Mobile Phase (SFC): Start with

  with 5-10% Methanol co-solvent.

  • Pressure: Maintain back-pressure regulator (BPR) at 120-150 bar.

Calculation:

Phase C: Mosher Ester NMR (Absolute Configuration)

Use this when you have a high ee product but don't know if it is (R) or (S).

• Derivatization: React your alcohol product separately with

  -MTPA-Cl and -MTPA-Cl in pyridine/ .

• Analysis: Acquire

  NMR or NMR.

• Logic: Calculate

  .

  • Analyze the sign of

    for protons neighboring the chiral center.[3][4]

  • Construct the shielding model to deduce the spatial arrangement of groups.

Visualizations

Diagram 1: The Validation Decision Tree

This workflow ensures no step is missed in the validation process.

Caption: Figure 1. Strategic workflow for validating enantiomeric excess. Note the mandatory requirement for a racemic standard before chromatographic method development.

Diagram 2: The Catalytic Cycle & Chirality Transfer

Understanding the mechanism clarifies why specific impurities (like unreduced ketone) might interfere with validation.

Caption: Figure 2. Simplified Noyori-type hydrogenation cycle. The active Ru-H species transfers hydride to the ketone. Incomplete conversion results in ketone contamination, which must be separated from the alcohol during HPLC/SFC analysis.

Troubleshooting & Optimization

Issue: The enantiomers are not separating on HPLC.

• Cause: The alcohol moiety is too polar or interacting non-specifically with the silica support.

• Solution:

  • Lower the alcohol modifier concentration (e.g., go from 10% IPA to 2% IPA).

  • Switch modifier: Use Ethanol or Methanol instead of Isopropanol.

  • Temperature Effect: Lower the column temperature to 10°C. Chiral recognition is enthalpy-driven; lower temperatures often improve separation factors (

    ).

Issue: NMR peaks for R and S Mosher esters overlap.

• Cause: The chiral center is too far from the protons being analyzed, or the magnetic field is too weak.

• Solution:

  • Use

    NMR if using MTPA esters (singlets are easier to resolve than proton multiplets).

  • Switch to a different chiral shift reagent like Eu(hfc)

    (Europium tris[3-(heptafluoropropylhydroxymethylene)-(+)-camphorate]), though this broadens peaks.

References

• Noyori, R., & Ohkuma, T. (2001). Asymmetric Hydrogenation. Angewandte Chemie International Edition.

• Dale, J. A., & Mosher, H. S. (1973). Nuclear Magnetic Resonance Enantiomer Reagents. Configuration Correlations via Nuclear Magnetic Resonance Chemical Shifts of Diastereomeric Mandelate, O-Methylmandelate, and α-Methoxy-α-trifluoromethylphenylacetate (MTPA) Esters. Journal of the American Chemical Society.[5]

• Subramanian, G. (Ed.). (2001). Chiral Separation Techniques: A Practical Approach. Wiley-VCH.

• De Klerck, K., Mangelings, D., & Vander Heyden, Y. (2012). Supercritical fluid chromatography for the enantioseparation of pharmaceuticals. Journal of Pharmaceutical and Biomedical Analysis.

Sources

• 1. (R)-RuCl[(p-cymene)(BINAP)]Cl | 145926-28-9 | Benchchem [benchchem.com]
• 2. Asymmetric hydrogenation by RuCl2(R-Binap)(dmf)n encapsulated in silica-based nanoreactors - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 3. experts.umn.edu [experts.umn.edu]
• 4. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]

Safety & Regulatory Compliance

[RuCl(p-cymene)((R)-binap)]Cl Proper Disposal &amp; Recovery Procedures

Executive Summary & Immediate Safety Profile

Do not treat this catalyst as standard organic waste. [RuCl(p-cymene)((R)-binap)]Cl represents a dual-challenge material: it possesses specific toxicity/flammability hazards (due to the p-cymene ligand and Ruthenium metal) and significant economic value (

100/g basis).

The Core Directive: The primary disposal pathway for this material is Precious Metal Recovery (PMR) , not destruction. Incineration should be a last resort and only for trace residues.

Hazardous Component Breakdown

Component	Hazard Class	Critical Safety Note
Ruthenium (Ru)	Acute Tox.[1] (Oral/Inhale)	Heavy Metal. Do not discharge to sewer. Long-term aquatic toxicity.[2]
p-Cymene	Flammable Liq.[1][2] (Cat 3)	Flash point ~47°C. Forms explosive peroxides if stored improperly.
BINAP Ligand	Skin/Eye Irritant	Phosphine-based. Avoid inhalation of dusts.[1]
Complex	Incompatible	DO NOT MIX WITH BLEACH (NaOCl). Risk of generating volatile, highly toxic Ruthenium Tetroxide ( ).

Pre-Disposal Treatment Protocols

Objective: Stabilize the waste stream to prevent exothermic events in storage drums and maximize recovery value.

Protocol A: Quenching Reaction Mixtures (Liquid Waste)

Context: Post-hydrogenation or transfer hydrogenation mixtures often contain dissolved

gas or metal-hydride intermediates.

• Degassing: Sparge the reaction mixture with Nitrogen (

  ) or Argon for 15 minutes to remove dissolved hydrogen.

• Dilution: Dilute with a compatible solvent (Methanol or Ethanol are preferred for PMR streams).

• Segregation: Transfer to a dedicated "Heavy Metal / Precious Metal Waste" carboy.

  • Constraint: Do NOT mix with halogenated solvents (DCM, Chloroform) unless the recovery refiner explicitly permits it. Halogens can corrode standard steel waste drums and complicate refining.

Protocol B: Solid Residues (Filter Cakes/Celite)

Context: Catalyst trapped in Celite or silica pads after filtration.

• Solvent Wash: Flush the filter pad with a polar solvent (MeOH) to remove organic products. The filtrate goes to Liquid PMR waste.

• Drying: Allow the solid filter cake to air dry in a fume hood to remove volatile solvents (p-cymene).

• Packaging: Transfer the solid (Celite + Catalyst) into a wide-mouth polyethylene (HDPE) jar.

• Labeling: Label clearly: "Solid Waste with Ruthenium - For Metal Recovery."

Protocol C: Glassware Cleaning (The "Anti-Bleach" Rule)

CRITICAL SAFETY WARNING: A common lab error is using bleach (hypochlorite) to clean metal catalyst stains.

• Mechanism of Danger:

• Consequence:

  is a volatile, strong oxidant that targets the eyes and respiratory tract.

• Correct Procedure: Rinse glassware with Aqua Regia (if necessary and trained) or specialized metal scavengers (e.g., thiourea/HCl solutions) which keep Ru in a dissolved, non-volatile state.

Decision Matrix & Workflow

The following diagram outlines the logical flow for categorizing waste to ensure regulatory compliance and economic recovery.

Figure 1: Decision tree for Ruthenium catalyst disposal. Priority is placed on segregation for recovery (Green path) over destruction (Red path).

Regulatory & Logistics (RCRA/EPA)

While Ruthenium is not one of the "RCRA 8" metals (As, Ba, Cd, Cr, Pb, Hg, Se, Ag), it is regulated under the "Generators of Hazardous Waste" framework due to the accompanying solvents and general toxicity.

1. Waste Classification Codes

• D001 (Ignitable): If the waste contains p-cymene or alcohol solvents with Flash Point <60°C.

• Listed Waste (F-Codes): If halogenated solvents (DCM, etc.) were used in the reaction, the entire mixture may be F002.

• Precious Metal Exemption (40 CFR 266 Subpart F):

  • The Loophole: Materials destined for reclamation (recovery of precious metals) have reduced record-keeping requirements compared to waste destined for disposal.

  • Requirement: You must demonstrate "legitimate recycling" (i.e., you are actually sending it to a refiner, not just storing it indefinitely).

2. Labeling for Shipment

Do not label recovery containers simply as "Waste."

• Correct Label: "Spent Catalyst for Precious Metal Reclamation - Ruthenium."

• DOT Shipping Name (Liquid): Flammable Liquid, Toxic, n.o.s. (contains Methanol, Ruthenium complex).

• DOT Shipping Name (Solid): Toxic solid, organic, n.o.s. (Ruthenium complex).[3]

Emergency Procedures (Spill Response)

Scenario	Immediate Action	Cleanup Material
Powder Spill	Evacuate area (dust hazard). Wear N95/P100 mask.	Damp paper towels (water/surfactant). Do not dry sweep.
Solution Spill	Extinguish ignition sources (p-cymene).	Absorb with Vermiculite or Sand. NO CELLULOSE (fire risk).
Skin Contact	Remove contaminated clothing.[4]	Wash with soap/water for 15 min. Do not use bleach.

References

• Carl Roth. (2023). Safety Data Sheet: p-Cymene. Retrieved from

• U.S. Environmental Protection Agency (EPA). (2024). Regulatory Exclusions and Alternative Standards for the Recycling of Materials (40 CFR Part 266 Subpart F). Retrieved from

• Phoenix Refining. (2024).[5] Ruthenium Refining and Catalyst Recycling Services. Retrieved from

• Fisher Scientific. (2023). Safety Data Sheet: (R)-RuCl[(p-cymene)(BINAP)]Cl. Retrieved from

• Mdpi. (2023).[6] Reclaiming Ruthenium: A Comprehensive Review of Hydrometallurgical Strategies. Metals, 13(2). Retrieved from

Sources

• 1. fishersci.co.uk [fishersci.co.uk]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. chemscene.com [chemscene.com]
• 4. indenta.com [indenta.com]
• 5. republicservices.com [republicservices.com]
• 6. alsglobal.com [alsglobal.com]

Personal protective equipment for handling [RuCl(p-cymene)((R)-binap)]Cl

This guide outlines the safety, operational, and disposal protocols for [RuCl(p-cymene)((R)-binap)]Cl (Chlororuthenium(II) chloride).

Critical Safety Notice: While this complex is often handled as a stable solid, it contains Ruthenium , which can form highly toxic and volatile Ruthenium Tetroxide (

) if exposed to strong oxidizers (e.g., bleach). NEVER use hypochlorite-based cleaners for decontamination.[1]

Part 1: Risk Assessment & Hazard Profiling[1]

Effective protection requires understanding not just the biological hazard, but the chemical reactivity that compromises containment.[1]

Hazard Category	Specific Risk	Causality & Mechanism
Physical State	Fine Particulate / Dust	The solid is a cationic salt.[1] Electrostatic charging during weighing can cause particle dispersal, leading to inhalation or bench contamination.[1]
Chemical Toxicity	Heavy Metal / Phosphine	Ruthenium compounds are generally cytotoxic.[1] The BINAP ligand is a phosphine; while bound, it presents lower volatility than free phosphines, but degradation releases harmful byproducts.[1]
Reactivity	Oxidation Sensitivity	CRITICAL: Contact with strong oxidizers (bleach, aqua regia) can oxidize Ru(II) to Ru(VIII) ( ), which is volatile and targets the eyes/respiratory tract.[1]
Solvent Synergy	Permeation Enhancer	This catalyst is frequently dissolved in Dichloromethane (DCM) or Methanol .[1] DCM rapidly permeates standard nitrile gloves, carrying the heavy metal complex through to the skin.[1]

Part 2: The PPE Matrix[1]

Do not rely on a "one-size-fits-all" approach. Select PPE based on the operational state of the catalyst.[1]

Table 1: State-Dependent PPE Selection

Protection Zone	Solid Handling (Weighing/Storage)	Solution Handling (Reaction/Work-up)	Rationale
Hand Protection	Double Nitrile (4-5 mil outer, 2.5 mil inner)	Laminate / Barrier Glove (e.g., Silver Shield) OR Double Nitrile with <15 min change interval.[1]	Standard nitrile degrades rapidly in chlorinated solvents (DCM), exposing skin to dissolved Ru-complex.[1]
Eye Protection	Safety Glasses with side shields	Chemical Goggles (Indirect Vent)	Goggles prevent splash entry; glasses are insufficient if the catalyst is dissolved in volatile solvents under pressure.[1]
Respiratory	Fume Hood (Sash at 18")	Fume Hood (Mandatory)	N95 respirators are a last resort; engineering controls (hood/glovebox) are primary to prevent inhalation of catalytic dust.[1]
Body	Lab Coat (Cotton/Poly blend)	Fire-Resistant (FR) Lab Coat	If using flammable solvents (MeOH/Toluene), FR material prevents wick-effect burns.[1]

Part 3: Operational Protocols

Workflow Logic: The "Safe Transfer" Decision Tree

This logic gate ensures you select the correct containment method before opening the vial.[1]

Figure 1: Decision logic for containment selection based on catalyst state and quantity.

Step-by-Step Handling Procedure

Objective: Transfer catalyst to reaction vessel without causing airborne dispersal or catalyst deactivation (oxidation).[1]

• Preparation:

  • Static Control: If weighing outside a glovebox, use an anti-static gun or ionizer bar on the spatula and weighing boat.[1] Cationic Ru complexes are prone to "flying" due to static charge.[1]

  • Atmosphere: Ideally, weigh inside a glovebox (

    ppm).[1] If using a fume hood, purge the open vial with a gentle stream of Argon immediately after opening.[1]

• Weighing (Fume Hood Protocol):

  • Place a dark-colored weighing paper/boat on the balance (provides contrast against the orange/brown powder).[1]

  • Technique: Do not dump. Tap the spatula gently.[1]

  • Closure: Parafilm the vial immediately after use. If the septum is pierced, replace it or store the vial in a secondary jar with desiccant.

• Solvent Addition:

  • Add degassed solvent to the solid.[1]

  • Note: The complex may dissolve slowly.[1] Do not sonicate in an open vessel; use a sealed vial to prevent solvent aerosolization containing the metal.[1]

Part 4: Decontamination & Disposal[1][2]

The "No Bleach" Rule: Most laboratory decontamination protocols suggest bleach (sodium hypochlorite) for biologicals or small molecules.[1] This is dangerous for Ruthenium. [1]

• Reaction:

  (Ruthenium Tetroxide).[1]

• Hazard:

  is a volatile, strong oxidant that attacks the cornea and respiratory tissues.

Decontamination Protocol

• Solvent Wipe: Wipe surfaces with a paper towel soaked in Acetone or Ethanol (to solubilize the organic ligand).[1]

• Complex Removal: If a colored stain remains, use a solution of Thiourea (5% w/v) in dilute HCl (1M) .[1] This binds Ru strongly, lifting it from the surface.[1]

• Final Wash: Wash the area with soap and water.[1][2]

Waste Disposal[1][2][4][5][6][7]

• Segregation: Do not mix with general organic waste.[1]

• Labeling: Label clearly as "Heavy Metal Waste - Ruthenium - Flammable" .

• Recovery: Due to the high cost of Ruthenium, many facilities use a dedicated "Precious Metal Recovery" carboy.[1] Check with your EHS officer.[1]

Part 5: Emergency Response

Scenario	Immediate Action
Skin Contact	1. Drench: Wash with soap and water for 15 mins.[1] 2. Do not use organic solvents on skin (increases absorption).[1] 3. Check for orange discoloration (sign of exposure).[1]
Eye Contact	1. Flush at eyewash station for 15 mins. 2. Hold eyelids open. 3. Seek medical attention immediately (metal salts can cause corneal damage).[1]
Spill (Solid)	1. Cover with wet paper towels (prevents dust).[1] 2. Scoop into a jar. 3. Wipe area with Thiourea solution.[1]
Fire	Extinguisher: CO2 or Dry Chemical.[1][3][4] Warning: Fire may release Ruthenium Oxide fumes.[1][2][5] Evacuate area if smoke is visible.[1]

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.[1] [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.).[1] Personal Protective Equipment: Chemical Resistance Selection.[1][Link][1][6]

• Pagliaro, M., & Ciriminna, R. (2005).[1] New catalytic processes for the fine chemical industry.[1] (Context on Ruthenium toxicity and recovery).

Sources

• 1. ehs.sfsu.edu [ehs.sfsu.edu]
• 2. Ruthenium - ESPI Metals [espimetals.com]
• 3. fishersci.com [fishersci.com]
• 4. carlroth.com:443 [carlroth.com:443]
• 5. tracesciences.com [tracesciences.com]
• 6. safety.fsu.edu [safety.fsu.edu]